Cas no 193810-83-2 (tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate)

• Product Name: tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate
• CAS No: 193810-83-2
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 2788242
• PubChem ID: 21863819
• Update Time: 2025-05-20

tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 838-545-9
• EN300-7424871
• tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate
• NZNVBGIQMWGYRR-UHFFFAOYSA-N
• 193810-83-2
• 1H-Benzimidazole-1-carboxylic acid, 2-phenyl-, 1,1-dimethylethyl ester
• THA81083
• G22868
• tert-Butyl 2-phenyl-1H-benzimidazole-1-carboxylate
• SCHEMBL133915
• DTXSID30619003
• Z3685098157

• Inchi： 1S/C18H18N2O2/c1-18(2,3)22-17(21)20-15-12-8-7-11-14(15)19-16(20)13-9-5-4-6-10-13/h4-12H,1-3H3
• InChI Key： NZNVBGIQMWGYRR-UHFFFAOYSA-N
• SMILES： O(C(N1C(C2C=CC=CC=2)=NC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.136827821Da
• Monoisotopic Mass: 294.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate

Introduction to Tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate (CAS No. 193810-83-2)

Tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate, with the chemical formula C₁₉H₁₉N₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl and phenyl substituents attached to a benzodiazole core, which contributes to its unique chemical and biological properties. The CAS number 193810-83-2 uniquely identifies this molecule in scientific literature and databases, facilitating its study and application in various research domains.

The benzodiazole scaffold is well-known for its role in medicinal chemistry, particularly in the development of anxiolytics, sedatives, and anticonvulsants. The introduction of a tert-butyl group at the 1-position and a phenyl group at the 2-position of the benzodiazole ring enhances the compound's stability and bioavailability. This modification also influences its interaction with biological targets, making it a valuable candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel benzodiazole derivatives due to their potential therapeutic applications. Research has shown that modifications at the 1 and 2 positions of the benzodiazole ring can significantly alter the pharmacological profile of the compound. The presence of a tert-butyl group at the 1-position not only increases lipophilicity but also provides steric hindrance, which can affect receptor binding affinity. Similarly, the phenyl group at the 2-position can participate in π-stacking interactions with biological targets, enhancing binding efficacy.

One of the most compelling aspects of Tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate is its potential as an intermediate in synthesizing more complex pharmaceutical molecules. The structural features of this compound make it a versatile building block for designing novel drugs with improved pharmacokinetic properties. For instance, researchers have explored its use in developing ligands for GABA receptors, which are crucial for regulating anxiety and sleep disorders.

The synthesis of Tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as benzophenone and bromobenzene. The process often includes condensation reactions followed by functional group transformations to introduce the tert-butyl and phenyl substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Recent studies have highlighted the importance of optimizing synthetic routes to improve scalability and cost-effectiveness. For example, researchers have investigated alternative methodologies to reduce solvent consumption and minimize waste generation. These efforts align with global trends toward sustainable chemistry practices, ensuring that pharmaceutical compounds like Tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate can be produced responsibly.

The pharmacological activity of Tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits anxiolytic properties comparable to those of known benzodiazepines but with potentially improved side effect profiles. This makes it an attractive candidate for further development into a new generation of anxiolytics with reduced cognitive impairment and dependency issues.

In addition to its therapeutic potential, Tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate has shown promise in other areas of research. For instance, it has been investigated as a tool compound in biochemical assays due to its ability to interact with specific enzymes and receptors. Such applications contribute to our understanding of molecular mechanisms underlying various neurological disorders.

The future direction of research on Tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate includes exploring its potential in combination therapies and developing derivatives with enhanced selectivity. By leveraging computational modeling and high-throughput screening techniques, scientists aim to identify structural modifications that can further improve its pharmacological properties. These advancements will likely accelerate the translation of this compound from laboratory research to clinical applications.

In conclusion, Tert-butyl 2-phenyl-1H-1,3-benzodiazole-1-carboxylate (CAS No. 193810-83-2) is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts aimed at treating neurological disorders. As research continues to uncover new applications for this molecule, it is poised to play a crucial role in the development of next-generation therapeutic agents.